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Compound of Interest

Compound Name: Diphenylphosphinate

Cat. No.: B8688654

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on the safety
and toxicity of diphenylphosphinate (CAS No. 1707-03-5). It is intended for informational
purposes for a scientific audience. Significant data gaps exist in the public domain regarding
the comprehensive toxicological profile of this compound.

Chemical and Physical Properties

Diphenylphosphinate, also known as diphenylphosphinic acid, is a white, odorless solid with
a melting point of 193-196 °C.[1] It is sparingly soluble in water.[2]

Hazard Identification

Based on available Safety Data Sheets (SDS), diphenylphosphinate is classified with the
following hazards:

» Skin Irritation (Category 2): Causes skin irritation.[3][4]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[3][4]
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Toxicological Data

The publicly available quantitative toxicological data for diphenylphosphinate is limited. The

following tables summarize the available information.

Table 1: Acute Toxicity of Diphenylphosphinate

Route of . Dose/Durati  Toxic
Test Type Species Reference
Exposure on Effects
Detalils of
toxic effects
Subcutaneou 1 g/kg (1000 not reported
LD50 Mouse [51[6]

S

mg/kg) other than

lethal dose

value.

Data Gaps: There is a notable absence of data for acute oral and dermal toxicity (LD50

values). Information on repeated dose toxicity (sub-acute, sub-chronic, and chronic studies) is

also not publicly available.

Table 2: Genotoxicity, Carcinogenicity, and Reproductive Toxicity

Endpoint Assay Type

Results

Reference

Genotoxicity Not Specified

One Safety Data
Sheet notes
"Mutagenicity" without
providing details or

classification.

[3]

Carcinogenicity No studies found

Data not available

Reproductive and
Developmental No studies found

Toxicity

Data not available
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Critical Data Gaps: There is a significant lack of information regarding the genotoxic,
carcinogenic, and reproductive and developmental effects of diphenylphosphinate. No
standard battery of genotoxicity tests (e.g., Ames test, in vitro chromosomal aberration, in vivo
micronucleus) appears to be publicly available.

Toxicokinetics (Absorption, Distribution,
Metabolism, and Excretion - ADME)

There is no publicly available information on the toxicokinetics of diphenylphosphinate.

Mechanism of Toxicity

No studies detailing the mechanism of toxicity for diphenylphosphinate were identified.
Research into the structurally related compound, diphenyl phosphate (DPHP), a metabolite of
the flame retardant triphenyl phosphate (TPHP), has shown that it can disrupt mitochondrial
function and heme biosynthesis in developing zebrafish, leading to cardiotoxicity and
hematotoxicity.[7][8] However, it is crucial to note that these findings for DPHP may not be
directly extrapolated to diphenylphosphinate.

Experimental Protocols

Detailed experimental protocols for the cited toxicity data are not available in the public domain.
The single LD50 value originates from a 1953 publication which is not readily accessible.[5][6]
For illustrative purposes, a generic workflow for a standard acute oral toxicity study (up-and-
down procedure, as per OECD Guideline 425) is provided below.
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Phase 1: Sighting Study

Administer starting dose to a single animal

Observe for 48 hours for mortality/morbidity

Inform dose selection

Phase 2: Main Study |(Sequential Dosing)

Dose next animal based on previous outcome
If animal survives, increase dose for next animal If animal dies, decrease dose for next animal

Continue until stopping criteria are met (e.g., 3 reversals)

Phase 3: Data Analysis and LD50 Estimation

Click to download full resolution via product page

Caption: Generic workflow for an acute oral LD50 study (Up-and-Down Procedure).
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Visualizations

Identified Health Hazards
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Caption: Identified health hazards associated with diphenylphosphinate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Toxicity
of Diphenylphosphinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8688654+#safety-and-toxicity-data-for-
diphenylphosphinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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